S-methyl-5-thio-D-ribulose 1-phosphate(2-)

• Molecular Formula: C6H11O7PS-2
• Molecular Weight: 258.19 g/mol
• IUPAC Name: [(3R,4S)-3,4-dihydroxy-5-methylsulfanyl-2-oxopentyl] phosphate
• InChI: InChI=1S/C6H13O7PS/c1-15-3-5(8)6(9)4(7)2-13-14(10,11)12/h5-6,8-9H,2-3H2,1H3,(H2,10,11,12)/p-2/t5-,6+/m1/s1
• InChI Key: CNSJRYUMVMWNMC-RITPCOANSA-L
• Isomeric SMILES: CSC[C@H]([C@H](C(=O)COP(=O)([O-])[O-])O)O
• Canonical SMILES: CSCC(C(C(=O)COP(=O)([O-])[O-])O)O
• synonyms: 1-phospho-5-S-methylthioribulose; 1-PMT-ribulose; methylthioribulose 1-phosphate

Description

S-methyl-5-thio-D-ribulose 1-phosphate(2-) is dianion of S-methyl-5-thio-D-ribulose 1-phosphate. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It is a conjugate base of a S-methyl-5-thio-D-ribulose 1-phosphate.

Scientific Research Applications

Ribulose-1,5-bisphosphate Carboxylase/Oxygenase Inhibition

S-methyl-5-thio-D-ribulose 1-phosphate is closely associated with the inhibition of ribulose-1,5-bisphosphate carboxylase/oxygenase (RuBisCO). RuBisCO is an enzyme critical in the process of carbon fixation in plants. Studies have indicated that compounds like 2-Carboxyarabinitol-1-phosphate, which has similarities with S-methyl-5-thio-D-ribulose 1-phosphate, act as nocturnal inhibitors of RuBisCO. This inhibition plays a role in the regulation of photosynthetic processes (Beck, E., Scheibe, R., & Reiner, J., 1989).

Role in RuBisCO-like Protein Reactions

S-methyl-5-thio-D-ribulose 1-phosphate is involved in reactions catalyzed by RuBisCO-like proteins (RLPs). RLPs, unlike RuBisCO, do not facilitate carboxylation but are involved in unique reactions like isomerization. The isomerization reaction catalyzed by RLPs in Rhodospirillum rubrum involves the conversion of 5-methylthio-D-ribulose 1-phosphate to different phosphorylated compounds, highlighting an alternative pathway for sulfur salvage (Imker, H., et al., 2008).

Calvin Cycle and Oxidative Pentose Phosphate Pathway

S-methyl-5-thio-D-ribulose 1-phosphate also relates to enzymes like Ribulose-5-phosphate 3-epimerase, which catalyzes the conversion of ribulose-5-phosphate to xylulose-5-phosphate. This reaction is significant in both the Calvin cycle and the oxidative pentose phosphate pathway, essential pathways in carbohydrate metabolism in plants (Kopp, J., et al., 1999).

Methionine Salvage Pathway

The compound plays a role in the methionine salvage pathway, particularly in reactions catalyzed by RuBisCO superfamily members in bacteria. These reactions are crucial for the conversion of methylthioribose to methionine, an essential amino acid (Imker, H., et al., 2007).